Cas no 2742656-51-3 (Methyl 3-amino-2-fluoro-4-methoxybenzoate hydrochloride)

• Product Name: Methyl 3-amino-2-fluoro-4-methoxybenzoate hydrochloride
• CAS No: 2742656-51-3
• MF: C₉H₁₁ClFNO₃
• MW: 235.639945268631
• CID: 6335539
• PubChem ID: 165731924
• Update Time: 2025-10-24

Methyl 3-amino-2-fluoro-4-methoxybenzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2742656-51-3
• EN300-37164295
• methyl 3-amino-2-fluoro-4-methoxybenzoate hydrochloride
• Methyl 3-amino-2-fluoro-4-methoxybenzoate hydrochloride

• Inchi： 1S/C9H10FNO3.ClH/c1-13-6-4-3-5(9(12)14-2)7(10)8(6)11;/h3-4H,11H2,1-2H3;1H
• InChI Key： MUCLVXMUWRKNKX-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=C(C=CC=1C(=O)OC)OC)N

Computed Properties

• Exact Mass: 235.0411491g/mol
• Monoisotopic Mass: 235.0411491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on Methyl 3-amino-2-fluoro-4-methoxybenzoate hydrochloride

Comprehensive Overview of Methyl 3-amino-2-fluoro-4-methoxybenzoate hydrochloride (CAS No. 2742656-51-3)

Methyl 3-amino-2-fluoro-4-methoxybenzoate hydrochloride (CAS No. 2742656-51-3) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This derivative of benzoic acid is characterized by its unique structural features, including a methyl ester, an amino group, a fluoro substituent, and a methoxy group, all strategically positioned on the benzene ring. The hydrochloride salt form enhances its solubility and stability, making it a versatile intermediate in synthetic chemistry.

The compound's molecular formula and precise structure have garnered attention in drug discovery, particularly in the development of small-molecule inhibitors and bioactive probes. Researchers are increasingly exploring its potential in targeting enzymes and receptors due to its electron-withdrawing fluoro group and hydrogen-bonding amino moiety. Recent studies highlight its relevance in optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) of lead compounds, a critical focus area in modern medicinal chemistry.

In the context of sustainability, Methyl 3-amino-2-fluoro-4-methoxybenzoate hydrochloride aligns with the growing demand for green chemistry practices. Its synthetic routes are being refined to minimize waste and reduce reliance on hazardous reagents, addressing concerns raised by environmental regulatory bodies. This resonates with the pharmaceutical industry's push toward sustainable API synthesis, a topic frequently searched in academic and industrial forums.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Purity thresholds exceeding 98% are often required for its use in high-value applications, driving innovations in chromatographic purification methods. The compound's UV absorption profile also makes it suitable for photophysical studies, expanding its utility beyond traditional synthetic roles.

From a commercial perspective, CAS No. 2742656-51-3 is listed in specialized catalogs of fine chemicals suppliers, with procurement inquiries often linked to custom synthesis and contract research organizations (CROs). Its pricing and availability fluctuate based on raw material supply chains, a hot topic since global logistics disruptions. Patent landscapes reveal its inclusion in several intellectual property filings, particularly for heterocyclic compound libraries.

Ongoing research explores the compound's role in structure-activity relationship (SAR) studies, where its regioselective functionalization enables precise modulation of molecular interactions. This has implications for developing selective kinase inhibitors, a therapeutic area with substantial investment. Computational chemists frequently model its molecular docking behavior to predict binding affinities, leveraging its hydrogen bond donor/acceptor capabilities.

Safety data sheets emphasize standard handling procedures for this hydrochloride salt, with particular attention to pH stability in aqueous solutions. While not classified as high-risk, proper personal protective equipment (PPE) is recommended during manipulation, reflecting broader workplace safety trends in chemical industries. Storage typically requires controlled humidity conditions to prevent degradation.

The compound's meta-substituted aromatic core provides a strategic platform for further derivatization, enabling access to diverse molecular scaffolds. This flexibility explains its popularity in combinatorial chemistry approaches, where rapid generation of structural analogs is essential. Recent publications demonstrate its use in constructing fused ring systems with potential biological activity.

Quality control protocols for Methyl 3-amino-2-fluoro-4-methoxybenzoate hydrochloride typically include residual solvent analysis and heavy metal screening, aligning with ICH guidelines. These rigorous standards address the pharmaceutical industry's emphasis on impurity profiling, a subject of numerous regulatory audits. Advanced spectroscopic fingerprinting techniques help distinguish it from structurally similar compounds.

Emerging applications include its use as a fluorescent tag precursor and in metal-organic frameworks (MOFs) design, showcasing interdisciplinary potential. The compound's electron-deficient aromatic system facilitates interesting charge-transfer interactions, a property explored in materials science. Such diverse applications underscore why CAS 2742656-51-3 remains a compound of persistent interest across multiple research domains.